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Compound of Interest

Compound Name: 4-Hydroxyphenylacetone

Cat. No.: B1242247 Get Quote

The following document provides a comprehensive, step-by-step guide for the safe and

compliant disposal of 4-Hydroxyphenylacetone, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Hazard Identification and Safety Precautions
Prior to handling, it is essential to be aware of the potential hazards associated with 4-
Hydroxyphenylacetone and to use appropriate personal protective equipment (PPE). While a

specific Safety Data Sheet (SDS) for 4-Hydroxyphenylacetone was not identified, data for the

closely related and structurally similar compound, 4-Hydroxyacetophenone, provides relevant

safety information.

GHS Hazard Classification (for 4-Hydroxyacetophenone as a proxy):
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 5
H303: May be harmful if

swallowed[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1][2]

Hazardous to the aquatic

environment, acute hazard
3 H402: Harmful to aquatic life[1]

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects[1]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting EN166

(EU) or ANSI Z87.1 (US)

standards.

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).
Prevents skin contact.

Body Protection Standard laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and exposure limits

may be exceeded.

Protects against inhalation of

dust.

Step-by-Step Disposal Protocol
The disposal of 4-Hydroxyphenylacetone must comply with all local, state, and federal

regulations. In the United States, the primary federal legislation governing hazardous waste is
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the Resource Conservation and Recovery Act (RCRA)[3]. It is the responsibility of the waste

generator to determine if the waste is hazardous and to manage it accordingly from "cradle-to-

grave"[3][4].

Step 1: Waste Identification and Segregation

Treat all 4-Hydroxyphenylacetone waste as hazardous chemical waste.

Clearly label a dedicated, sealable waste container as "Hazardous Waste: 4-
Hydroxyphenylacetone".

Do not mix with other chemical waste unless compatibility has been confirmed to avoid

dangerous reactions.

Step 2: Waste Collection

Collect all waste containing 4-Hydroxyphenylacetone, including unused product,

contaminated solutions, and rinsates from cleaning glassware, in the designated hazardous

waste container.

Ensure the container is made of a compatible material (e.g., glass or high-density

polyethylene) and is in good condition with a secure lid.

For solid waste, avoid creating dust during transfer[5].

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Step 3: Accidental Spill Cleanup

In the event of a spill, ensure adequate ventilation and wear appropriate PPE.

For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in the

hazardous waste container.

For larger spills, prevent entry into waterways[5]. Sweep or shovel up the material and place

it in the designated waste container[5].
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Avoid raising dust[5].

Step 4: Disposal of Empty Containers

Triple-rinse empty containers that held 4-Hydroxyphenylacetone with a suitable solvent

(e.g., ethanol or acetone)[6].

Collect the rinsate as hazardous waste in your designated waste container[6].

After triple-rinsing, deface or remove all labels from the container. The container can then

typically be disposed of as non-hazardous waste, but always confirm this with your

institution's environmental health and safety office[6].

Step 5: Final Disposal

Arrange for the collection of the hazardous waste by a licensed hazardous waste disposal

company.

Provide the disposal company with a complete and accurate description of the waste.

A hazardous waste manifest will be required to track the waste from your facility to its final

disposal site[7].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphenylacetone.
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Waste Generation & Segregation Waste Collection & Storage

Empty Container Decontamination

Final Disposal

Generate 4-Hydroxyphenylacetone Waste

Label a dedicated hazardous waste container

Collect waste in the labeled container

Is the container an empty product bottle?

Store sealed container in a designated secure area

No

Triple-rinse the empty container with a suitable solvent

Yes

Contact licensed hazardous waste disposal company

Collect the rinsate as hazardous waste

Deface label and dispose of container as non-hazardous waste

Complete hazardous waste manifest

Waste collected for proper disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Hydroxyphenylacetone.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and comply with all applicable local, state, and federal regulations for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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